Cas no 61342-04-9 (Benzene, 1-butyl-4-(trifluoromethyl)-)

Benzene, 1-butyl-4-(trifluoromethyl)- structure
61342-04-9 structure
Product Name:Benzene, 1-butyl-4-(trifluoromethyl)-
CAS No:61342-04-9
MF:C11H13F3
MW:202.216133832932
CID:483233
PubChem ID:13152545
Update Time:2025-04-19

Benzene, 1-butyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-butyl-4-(trifluoromethyl)-
    • 1-butyl-4-(trifluoromethyl)benzene
    • DTXSID40522418
    • SCHEMBL3910376
    • 61342-04-9
    • 4-n-Butylbenzotrifluoride
    • AKOS005257951
    • MS-20580
    • CS-0363839
    • 4-Butylbenzotrifluoride
    • MFCD14525528
    • 4-butyltrifluoromethylbenzene
    • Inchi： 1S/C11H13F3/c1-2-3-4-9-5-7-10(8-6-9)11(12,13)14/h5-8H,2-4H2,1H3
    • InChI Key： BYTSRLZSSBMPSN-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1)CCCC)(F)F

Computed Properties

  • Exact Mass: 202.09699
  • Monoisotopic Mass: 202.09693490g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Benzene, 1-butyl-4-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC520709-5g
4-n-Butylbenzotrifluoride
 61342-04-9 95%
5g
 £456.00 2023-09-01
Apollo Scientific
PC520709-10g
4-n-Butylbenzotrifluoride
 61342-04-9 95%
10g
 £768.00 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1434509-5g
1-Butyl-4-(trifluoromethyl)benzene
 61342-04-9 98%
5g
 ￥5842.00 2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1434509-10g
1-Butyl-4-(trifluoromethyl)benzene
 61342-04-9 98%
10g
 ￥8535.00 2024-05-06
abcr
AB575446-5g
4-n-Butylbenzotrifluoride; .
 61342-04-9
5g
 €562.00 2025-04-17
abcr
AB575446-10g
4-n-Butylbenzotrifluoride; .
 61342-04-9
10g
 €923.70 2025-04-17
Key Organics Ltd
MS-20580-5G
4-n-Butylbenzotrifluoride
 61342-04-9 >95%
5g
 £351.00 2025-02-08
Key Organics Ltd
MS-20580-10G
4-n-Butylbenzotrifluoride
 61342-04-9 >95%
10g
 £598.00 2025-02-08

Benzene, 1-butyl-4-(trifluoromethyl)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:61342-04-9)Benzene, 1-butyl-4-(trifluoromethyl)-
Order Number:A944418
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:50
Price ($):333.0/547.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:61342-04-9)Benzene, 1-butyl-4-(trifluoromethyl)-
A944418
Purity:99%/99%
Quantity:5g/10g
Price ($):333.0/547.0
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